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A Comprehensive Technical Guide to 2-Bromo-4-
methylphenyl Isothiocyanate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical and chemical properties of 2-
Bromo-4-methylphenyl isothiocyanate. Due to the limited availability of direct experimental

data for this specific isomer, this paper infers many of its properties from its precursor, 2-

Bromo-4-methylaniline, and the well-established chemistry of the isothiocyanate functional

group. This document also presents a detailed, proposed experimental protocol for its

synthesis and discusses its potential for biological activity based on the known properties of

related isothiocyanate compounds.

Core Chemical and Physical Properties
Direct experimental data for 2-Bromo-4-methylphenyl isothiocyanate is not readily available

in public databases. However, we can predict its fundamental properties. The molecular

formula is C8H6BrNS, and its molecular weight is 228.11 g/mol . Other physical and chemical

identifiers are detailed in the table below.
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Property Value Source

Molecular Formula C8H6BrNS Calculated

Molecular Weight 228.11 g/mol Calculated

IUPAC Name
2-Bromo-1-isothiocyanato-4-

methylbenzene

CAS Number Not assigned

Physical properties of the key starting material, 2-Bromo-4-methylaniline, are well-documented

and provide a basis for estimating the properties of the final isothiocyanate product.

Property
Value for 2-Bromo-4-
methylaniline

Source

CAS Number 583-68-6 [1]

Molecular Formula C7H8BrN [1]

Molecular Weight 186.05 g/mol [1]

Appearance Colorless liquid [2]

Melting Point 14-16 °C [3]

Boiling Point 240 °C [3]

Density 1.5 g/mL at 25 °C [3]

Refractive Index n20/D 1.602 [3]

Solubility
Insoluble in water. Miscible

with alcohol and ether.
[2]

Based on the properties of the precursor and general characteristics of aryl isothiocyanates, 2-
Bromo-4-methylphenyl isothiocyanate is expected to be a liquid or a low-melting solid at

room temperature, with a boiling point higher than its aniline precursor. It is anticipated to be

insoluble in water and soluble in organic solvents.
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Proposed Synthesis Protocol
The synthesis of 2-Bromo-4-methylphenyl isothiocyanate can be achieved from its

corresponding primary amine, 2-Bromo-4-methylaniline, through several established methods.

A common and effective method involves the reaction with thiophosgene or a thiophosgene

equivalent. An alternative, less hazardous approach utilizes carbon disulfide to form a

dithiocarbamate salt in situ, which is then decomposed to the isothiocyanate.[4][5]

Experimental Protocol: Synthesis via Dithiocarbamate
Decomposition
This protocol is a general procedure adapted for the synthesis of the target molecule.

Materials:

2-Bromo-4-methylaniline

Carbon disulfide (CS2)

Triethylamine (TEA) or another suitable base

Tosyl chloride or a similar desulfurylating agent

Dichloromethane (DCM) or another suitable solvent

Sodium bicarbonate (NaHCO3) solution

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na2SO4) or magnesium sulfate (MgSO4)

Procedure:

Reaction Setup: In a well-ventilated fume hood, dissolve 2-Bromo-4-methylaniline (1

equivalent) in dichloromethane. Cool the solution to 0 °C using an ice bath.

Formation of Dithiocarbamate Salt: To the cooled solution, add triethylamine (2.2

equivalents) followed by the slow, dropwise addition of carbon disulfide (1.2 equivalents). Stir
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the reaction mixture at 0 °C for 1-2 hours. The formation of the triethylammonium

dithiocarbamate salt may be observed.

Decomposition to Isothiocyanate: To the reaction mixture, add tosyl chloride (1.1 equivalents)

portion-wise, ensuring the temperature remains below 10 °C. After the addition is complete,

allow the reaction to warm to room temperature and stir for an additional 2-4 hours, or until

TLC analysis indicates the consumption of the starting amine.

Workup: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

Separate the organic layer. Wash the organic layer sequentially with water and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or

magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: The crude product can be purified by column chromatography on silica gel using

a suitable eluent system (e.g., a hexane/ethyl acetate gradient) to yield pure 2-Bromo-4-
methylphenyl isothiocyanate.

Safety Precautions:

Carbon disulfide is highly flammable and toxic.

Tosyl chloride is corrosive and a lachrymator.

All manipulations should be performed in a well-ventilated fume hood, and appropriate

personal protective equipment (gloves, safety glasses, lab coat) should be worn.

Chemical Reactivity and Stability
The isothiocyanate group (-N=C=S) is a versatile functional group known for its electrophilic

character at the central carbon atom. This makes it susceptible to nucleophilic attack by a

variety of nucleophiles, including amines, alcohols, and thiols, leading to the formation of

thioureas, thiocarbamates, and dithiocarbamates, respectively.

Isothiocyanates can be sensitive to moisture and should be stored under an inert atmosphere

at a low temperature.[6]
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2-Bromo-4-methylphenyl
Isothiocyanate (R-N=C=S)

Thiourea
(R-NH-C(=S)-NH-R')

+ R'-NH2

Thiocarbamate
(R-NH-C(=S)-O-R')

+ R'-OH

Dithiocarbamate
(R-NH-C(=S)-S-R')

+ R'-SH

Nucleophile
(e.g., R'-NH2, R'-OH, R'-SH)
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Reactivity of the isothiocyanate functional group.

Potential Biological Activity
While no specific biological studies have been reported for 2-Bromo-4-methylphenyl
isothiocyanate, the broader class of isothiocyanates is well-known for a range of biological

activities.[7][8][9]

Antimicrobial Activity: Many isothiocyanates exhibit potent antimicrobial properties against a

variety of bacteria and fungi.[7][10] The antimicrobial efficacy is often dependent on the

specific chemical structure of the isothiocyanate.[10] Aromatic isothiocyanates, in particular,

have been noted for their ability to cross bacterial membranes.[7]

Anticancer and Chemopreventive Properties: Numerous studies have highlighted the

potential of isothiocyanates, such as sulforaphane from broccoli, as chemopreventive

agents.[8][11] Their mechanisms of action are often linked to the induction of phase II

detoxification enzymes and the modulation of signaling pathways involved in cell proliferation

and apoptosis.[11]

Given these general properties of isothiocyanates, it is plausible that 2-Bromo-4-
methylphenyl isothiocyanate could exhibit similar biological activities. However, dedicated

experimental studies are required to confirm this and to elucidate any specific mechanisms of

action.
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Start: 2-Bromo-4-methylaniline

Dissolve in DCM, cool to 0°C

Add TEA and CS2

Stir at 0°C (1-2h)

Triethylammonium dithiocarbamate salt

Add Tosyl Chloride

Warm to RT, stir (2-4h)

Aqueous Workup (NaHCO3, H2O, Brine)

Dry, Concentrate, and Purify
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Proposed workflow for the synthesis of 2-Bromo-4-methylphenyl isothiocyanate.
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Conclusion
2-Bromo-4-methylphenyl isothiocyanate is a compound for which direct experimental data is

scarce. However, based on the known chemistry of its precursor and the isothiocyanate

functional group, we can infer its properties and propose a reliable synthetic route. Its potential

for biological activity, particularly in the antimicrobial and anticancer realms, warrants further

investigation. This technical guide provides a foundational resource for researchers interested

in the synthesis and evaluation of this and related compounds. Further experimental validation

of the properties and activities discussed herein is essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bromo-4-methylphenyl-isothiocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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